Cas no 1402166-50-0 (1-(4-Aminothiazol-2-yl)pyrazole-4-boronic acid pinacol ester)

• Product Name: 1-(4-Aminothiazol-2-yl)pyrazole-4-boronic acid pinacol ester
• CAS No: 1402166-50-0
• MF: C₁₂H₁₇BN₄O₂S
• MW: 292.164980649948
• CID: 6822253
• PubChem ID: 129972931
• Update Time: 2025-03-27

1-(4-Aminothiazol-2-yl)pyrazole-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1402166-50-0
• CS-30240
• 1-(4-Aminothiazol-2-yl)pyrazole-4-boronic acid pinacol ester

• Inchi： 1S/C12H17BN4O2S/c1-11(2)12(3,4)19-13(18-11)8-5-15-17(6-8)10-16-9(14)7-20-10/h5-7H,14H2,1-4H3
• InChI Key： IXYAKYRXQFAXRN-UHFFFAOYSA-N
• SMILES： S1C=C(N)N=C1N1C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Exact Mass: 292.1165271Da
• Monoisotopic Mass: 292.1165271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų